calphostin I
calphostin I
Brand Name:
Vulcanchem
CAS No.:
124857-59-6
VCID:
VC0055338
InChI:
InChI=1S/C44H38O14/c1-19(57-43(51)21-7-11-23(45)12-8-21)15-25-31-32-26(16-20(2)58-44(52)22-9-13-24(46)14-10-22)42(56-6)40(50)34-28(48)18-30(54-4)36(38(32)34)35-29(53-3)17-27(47)33(37(31)35)39(49)41(25)55-5/h7-14,17-20,45-46,49-50H,15-16H2,1-6H3
SMILES:
CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=C(C=C6)O)OC(=O)C7=CC=C(C=C7)O
Molecular Formula:
C44H38O15
Molecular Weight:
790.8 g/mol
calphostin I
CAS No.: 124857-59-6
Main Products
VCID: VC0055338
Molecular Formula: C44H38O15
Molecular Weight: 790.8 g/mol
| CAS No. | 124857-59-6 |
|---|---|
| Product Name | calphostin I |
| Molecular Formula | C44H38O15 |
| Molecular Weight | 790.8 g/mol |
| IUPAC Name | 1-[3,10-dihydroxy-12-[2-(4-hydroxybenzoyl)oxypropyl]-2,6,7,11-tetramethoxy-4,9-dioxoperylen-1-yl]propan-2-yl 4-hydroxybenzoate |
| Standard InChI | InChI=1S/C44H38O14/c1-19(57-43(51)21-7-11-23(45)12-8-21)15-25-31-32-26(16-20(2)58-44(52)22-9-13-24(46)14-10-22)42(56-6)40(50)34-28(48)18-30(54-4)36(38(32)34)35-29(53-3)17-27(47)33(37(31)35)39(49)41(25)55-5/h7-14,17-20,45-46,49-50H,15-16H2,1-6H3 |
| Standard InChIKey | HSJXAUQPKRJJOU-UHFFFAOYSA-N |
| SMILES | CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=C(C=C6)O)OC(=O)C7=CC=C(C=C7)O |
| Canonical SMILES | CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=C(C=C6)O)OC(=O)C7=CC=C(C=C7)O |
| Synonyms | calphostin I UCN 1028 I UCN 1028I UCN-1028I |
| PubChem Compound | 130284 |
| Last Modified | Nov 11 2021 |
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